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Personal protective equipment for handling 3',4'-
Dichloropropiophenone
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Compound of Interest

Compound Name: 3',4'-Dichloropropiophenone

Cat. No.: B046414

Essential Safety and Handling Guide for 3',4'-
Dichloropropiophenone

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3',4'-
Dichloropropiophenone, including comprehensive operational and disposal plans. Our aim is
to be your preferred source for laboratory safety and chemical handling information, building

trust by providing value beyond the product itself.

Chemical and Physical Properties

A summary of the key quantitative data for 3',4'-Dichloropropiophenone is presented below

for easy reference.
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Property Value

Molecular Formula CoHsCIl20[1][2]

Molecular Weight 203.07 g/mol [2][3]

CAS Number 6582-42-9[1][2]

Appearance White or Colorles's t.o Yellow to Orange powder
to lump to clear liquid

Melting Point 44-46 °C (lit.)[3]

Boiling Point 136-140 °C/18 mmHg (lit.)[3]

Storage Temperature -20°C[4]

Hazard Identification and Personal Protective
Equipment (PPE)

3',4'-Dichloropropiophenone is a hazardous substance that requires careful handling to avoid
adverse health effects. It is classified as causing skin irritation, serious eye irritation, and may
cause respiratory irritation.[1] It is also corrosive and can cause severe skin burns and eye
damage.[5]

Personal Protective Equipment (PPE) is mandatory when handling this chemical.
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PPE Category

Recommended Equipment

Specifications

Eye Protection

Safety glasses with side

shields or chemical goggles[1]

[6]

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[6]
[7] Contact lenses may pose a
special hazard and a written
policy on their use should be in

place.[1]

Hand Protection

Chemical-resistant gloves[6][7]

Wear appropriate protective
gloves to prevent skin

exposure.[6][7]

Skin and Body Protection

Protective clothing, overalls,
and a PVC apron[1][6]

Wear appropriate protective
clothing to prevent skin
exposure.[6][7] Work clothes
should be laundered

separately.[1]

Respiratory Protection

Dust respirator or a NIOSH or
European Standard EN 149
approved respirator[1][7]

Use in a well-ventilated area.
[1] Respirators may be
necessary when engineering
and administrative controls do
not adequately prevent

exposures.[1]

Operational Plan for Safe Handling

A step-by-step protocol for the safe handling of 3',4'-Dichloropropiophenone is crucial to

minimize exposure and ensure a safe laboratory environment.

1. Preparation and Engineering Controls:

o Ensure a well-ventilated area, preferably a chemical fume hood.[1]

 Facilities should be equipped with an eyewash station and a safety shower.[6]
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» Before handling, ensure all necessary PPE is readily available and in good condition.
2. Handling the Chemical:

» Avoid all personal contact, including inhalation of dust.[1]

o Wear the full recommended PPE as detailed in the table above.

* When handling, do not eat, drink, or smoke.[1]

o Keep containers securely sealed when not in use.[1]

e Avoid physical damage to containers.[1]

3. Storage:

» Store in original, tightly closed containers in a cool, dry, well-ventilated area.[1][6]
» Store away from incompatible materials and foodstuff containers.[1]

» Protect containers against physical damage and check regularly for leaks.[1]

4. First Aid Measures:

« If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

e If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Remove contaminated clothing and wash before reuse.[6]

e If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical aid.

[6][7]

 Ifingested: Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4
cupfuls of milk or water. Get medical aid.[6][7]

Spill and Disposal Plan
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Immediate and appropriate response to spills is critical. Likewise, proper disposal of chemical
waste is essential for environmental safety and regulatory compliance.

Spill Response:

In the event of a spill, follow the workflow below. For major spills, alert emergency services
immediately.[1]
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Chemical Spill Response Workflow

Evacuate Immediate Area

'

Alert Others & Supervisor

Don Appropriate PPE

Contain the Spill

Clean Up Spill

Decontaminate Area

Dispose of Waste

Restock Spill Kit

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Waste Disposal:

e Product/Packaging Disposal: Recycle wherever possible or consult the manufacturer for
recycling options.[1] Consult your state land waste management authority for disposal.[1]
Residue may be buried in an authorized landfill.[1]

o Container Disposal: Recycle containers if possible, or dispose of them in an authorized
landfill.[1]

o General Guidance: Never mix with other chemicals for disposal. Keep the waste in its
original or a suitable, labeled container. Store waste in a safe place, away from heat and
incompatible materials, until it can be collected by a licensed waste disposal service.[8] All
chemical waste containers must be properly labeled, closed, and sealed.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 3',4'-
Dichloropropiophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046414#personal-protective-equipment-for-handling-
3-4-dichloropropiophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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